Cas no 63468-90-6 (potassium oxo(phenyl)acetate)

potassium oxo(phenyl)acetate structure
potassium oxo(phenyl)acetate structure
Product Name:potassium oxo(phenyl)acetate
CAS No:63468-90-6
MF:C8H5KO3
MW:188.221803426743
CID:1652404
PubChem ID:23686570
Update Time:2025-04-21

potassium oxo(phenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • potassium oxo(phenyl)acetate
    • Benzeneacetic acid, alpha-oxo-, potassium salt
    • benzeneacetic acid, alpha-oxo-, potassium salt (1:1)
    • potassium phenyloxoacetate
    • DTXSID6069905
    • 63468-90-6
    • SCHEMBL1702148
    • Benzeneacetic acid, .alpha.-oxo-, potassium salt
    • Inchi: 1S/C8H6O3.K/c9-7(8(10)11)6-4-2-1-3-5-6;/h1-5H,(H,10,11);/q;+1/p-1
    • InChI Key: CLDDMKHLFNSQBU-UHFFFAOYSA-M
    • SMILES: [K+].O=C(C(=O)[O-])C1C=CC=CC=1

Computed Properties

  • Exact Mass: 187.98755
  • Monoisotopic Mass: 187.98757550g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 173
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.2Ų

Experimental Properties

  • PSA: 57.2
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